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An In-depth Technical Guide on the Chemical and Physical Properties of Pure Chicoric Acid

Introduction

Chicoric acid, also known as cichoric acid, is a hydroxycinnamic acid and a phenylpropanoid
class organic compound found in various plant species.[1] First isolated from chicory
(Cichorium intybus), it is a derivative of both caffeic acid and tartaric acid.[1][2] It is particularly
abundant in Echinacea purpurea, dandelion leaves, basil, and lemon balm.[1][3] As a
significant bioactive compound, chicoric acid is the subject of extensive research for its
diverse pharmacological effects, including antiviral, antioxidant, anti-inflammatory, and
immunomodulatory properties.[3][4] This technical guide provides a comprehensive overview of
the chemical and physical properties of pure chicoric acid, details on experimental protocols
for its analysis, and visualizations of its interactions and analytical workflows.

Physicochemical Properties

Pure chicoric acid is a white, crystalline solid or powder.[2][5] It is an organooxygen
compound and is functionally related to a tetracarboxylic acid.[6] The most abundant natural
form is the L-isomer, L-chicoric acid.[2] It is known to be hygroscopic and can be susceptible
to enzymatic degradation.[7][8]

Table 1: General Physicochemical Properties of Chicoric Acid

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1668617?utm_src=pdf-interest
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chicoric_acid
https://en.wikipedia.org/wiki/Chicoric_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3982519/
https://en.wikipedia.org/wiki/Chicoric_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC9262330/
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9262330/
https://www.goldbio.com/products/chicoric-acid
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3982519/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854143.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chicoric-acid
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3982519/
https://pubmed.ncbi.nlm.nih.gov/11141099/
https://www.zhishangchemical.com/products/chicoricacid
https://www.benchchem.com/product/b1668617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
(2R,3R)-2,3-Bis{[(2E)-3-(3,4-

IUPAC Name dihydroxyphenyl)prop-2- [1][6]
enoyl]oxy}butanedioic acid
Cichoric Acid, L-Chicoric Acid,

Synonyms ] ) ] [6][9][10]
Dicaffeoyltartaric Acid
70831-56-0 (for L-chicoric

CAS Number ) [6][10]
acid)

Chemical Formula C22H18012 [1]6111]

] 474.37 g/mol (also cited as

Molecular Weight [1][6]
474.4 g/mol )

Physical Description Crystalline solid; White powder  [2][5][6]

Melting Point 200-208 °C [51[12]

Boiling Point 785.0 £ 60.0 °C (Predicted) [12]

Density 1.641 + 0.06 g/cm? (Predicted) [12]

pKa 1.47 £ 0.25 (Predicted) [12]

Solubility

Chicoric acid's solubility varies significantly depending on the solvent. It is generally soluble in

polar organic solvents and hot water but has limited solubility in nonpolar solvents.

Table 2: Solubility of Chicoric Acid in Various Solvents
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Solvent Solubility Source(s)
Dimethylformamide (DMF) ~30 mg/mL [13]
] ) ~25 mg/mL (also cited as 100

Dimethyl sulfoxide (DMSO) [13][14]
mg/mL)

Ethanol Soluble [3][11]

Methanol Soluble [3][11]

Acetone Soluble [3][11]

Hot Water Soluble [31[11]
Sparingly soluble, ~100 mg/mL

Water (at room temp.) ) o [12][13]
(requires sonication)

Ethyl Acetate Slightly soluble [3][11]

Ether Slightly soluble [3][11]

Chloroform Insoluble [3][11]

Benzene Insoluble [3][11]

For aqueous buffers, it is recommended to first dissolve chicoric acid in an organic solvent like
DMF and then dilute with the aqueous buffer.[13]

Spectral Properties

Spectroscopic data is crucial for the identification and quantification of chicoric acid.

Table 3: Spectral Data for Chicoric Acid
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Spectral Method

Key Data Points

Source(s)

UV-Vis Spectroscopy

Amax: 220, 248, 334 nm (also
cited as max absorption at 330

nm with a 300 nm shoulder)

[2]13]

Infrared (IR) Spectroscopy

Detailed spectra available in
cited literature. Key bands
relate to hydroxyl, carbonyl
(ester and carboxylic acid),

and aromatic ring vibrations.

[2][15][16]

Nuclear Magnetic Resonance
(NMR)

1H-NMR and 3C-NMR spectral
data are available in public
databases and literature,

confirming the structure.

(2101 7][1e]

Mass Spectrometry (MS)

Fragmentation patterns are
well-documented for
identification purposes in

conjunction with HPLC.

[2][15]

Stability and Degradation

Chicoric acid is highly susceptible to enzymatic degradation, particularly by polyphenol

oxidases (PPO) and esterases present in plant materials.[7][19][20] This degradation can occur

rapidly during extraction procedures.[2] The stability is influenced by factors such as

temperature, pH, and light. Studies show that UV radiation can lead to significant degradation.

[21] For preservation in extracts, the addition of antioxidants like ascorbic acid and about 40%

ethanol has been shown to maintain stable levels of chicoric acid for extended periods.[7][19]

When stored as a pure solid, it should be kept desiccated at -20°C.[4]

Experimental Protocols and Methodologies

The analysis of chicoric acid involves several key methodologies for its extraction,

identification, and quantification.

Extraction from Plant Material
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A generalized protocol for extracting chicoric acid from plant sources like Echinacea purpurea
involves:

o Sample Preparation: Plant material (e.g., leaves, flowers) is harvested, often freeze-dried,
and ground into a fine powder to maximize surface area.

» Solvent Extraction: The powder is extracted with a suitable solvent. AqQueous ethanol or
methanol are commonly used.[3] To prevent enzymatic degradation during extraction,
antioxidants such as ascorbic acid may be added to the solvent.[7]

o Extraction Technique: Maceration, sonication, or pressurized liquid extraction can be
employed to enhance efficiency. The mixture is typically agitated for a set period.

« Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The
solvent is then removed from the filtrate, often under reduced pressure using a rotary
evaporator, to yield a concentrated crude extract.

Identification and Quantification

Several chromatographic techniques are standard for the analysis of chicoric acid.[2][15]

o High-Performance Liquid Chromatography (HPLC): This is the most common method for
guantification. A typical setup involves:

o System: Reversed-phase HPLC (RP-HPLC).
o Column: C18 column.

o Mobile Phase: A gradient of an acidified aqueous solvent (e.g., water with formic or acetic
acid) and an organic solvent like acetonitrile or methanol.

o Detection: A Diode Array Detector (DAD) is used to monitor the elution at the characteristic
UV absorbance maximum of chicoric acid (~330 nm).[2]

o Quantification: The concentration is determined by comparing the peak area to that of a
purified chicoric acid standard.
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e Thin Layer Chromatography (TLC): TLC is a simpler method used for qualitative analysis
and to distinguish between chicoric acid isomers, such as L-chicoric acid and meso-
chicoric acid.[2]

e Mass Spectrometry (MS): When coupled with HPLC (LC-MS), it provides definitive
identification by determining the molecular weight and fragmentation pattern of the
compound, confirming the peak identity from the HPLC chromatogram.[15]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 13C-NMR are powerful
tools for the structural elucidation of purified chicoric acid, confirming the connectivity of
atoms within the molecule.[2]

Analysis & Quantification

Structural ID
Solvent Evaporation Crude Extract W’

Extraction

Sample Preparation

Plant Material 1 Solvent Addition
Drying & Grinding H Fine Powder (e.g., 70% Ethanol
2 + Ascorbic Acid)

Quantification

(vs. Standard)

Click to download full resolution via product page

Caption: Generalized experimental workflow for the extraction and analysis of chicoric acid.

Biological Activity and Signaling Pathways

Chicoric acid exhibits a range of biological activities by modulating key cellular signaling
pathways. Its antioxidant and anti-inflammatory effects are particularly noteworthy.

Antioxidant Mechanism

Chicoric acid is a potent antioxidant. Its structure, featuring catechol (3,4-dihydroxyphenyl)
groups, allows it to act as a free radical scavenger, protecting cells from oxidative damage. This
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activity is central to many of its other biological effects, such as protecting collagen from
degradation.[1]

Anti-inflammatory and Metabolic Regulation

Chicoric acid has been shown to influence inflammatory responses and regulate metabolism.
It can stimulate the expression of AMP-activated protein kinase (AMPK), a key cellular energy
sensor.[4] AMPK activation plays a role in reducing inflammation and improving glucose
utilization. For instance, chicoric acid can enhance insulin-induced glucose uptake in cells and
inhibit glucose-6-phosphate formation, which is beneficial for glycemic control.[4][22] It has also
been shown to regulate lipid metabolism.[10]

Chicoric Acid

AMPK Activation Inhibits PTP1B Nrf2 Pathway NF-kB Pathway !
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Caption: Key signaling pathways modulated by chicoric acid for metabolic and anti-
inflammatory effects.
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Antiviral Activity

One of the most studied activities of chicoric acid is its inhibition of HIV-1 integrase.[6][10]

This enzyme is essential for integrating the viral DNA into the host cell's genome. By inhibiting
this step, chicoric acid effectively blocks viral replication.[4][10]

Chemical Structure
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Caption: Logical relationship between chicoric acid's structure and its key biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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